Cas no 2567489-39-6 ((3R,5S)-5-(tert-butoxy)piperidin-3-ol)

• Product Name: (3R,5S)-5-(tert-butoxy)piperidin-3-ol
• CAS No: 2567489-39-6
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• MDL: MFCD32878654
• CID: 5656994
• PubChem ID: 155820307
• Update Time: 2025-05-19

(3R,5S)-5-(tert-butoxy)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2567489-39-6
• EN300-27694393
• (3R,5S)-5-(tert-butoxy)piperidin-3-ol

• MDL： MFCD32878654
• Inchi： 1S/C9H19NO2/c1-9(2,3)12-8-4-7(11)5-10-6-8/h7-8,10-11H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： DBCLQJBJWIICAZ-SFYZADRCSA-N
• SMILES： O(C(C)(C)C)[C@@H]1CNC[C@@H](C1)O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 41.5Ų

Additional information on (3R,5S)-5-(tert-butoxy)piperidin-3-ol

Comprehensive Overview of (3R,5S)-5-(tert-butoxy)piperidin-3-ol (CAS No. 2567489-39-6): Properties, Applications, and Industry Insights

The compound (3R,5S)-5-(tert-butoxy)piperidin-3-ol (CAS No. 2567489-39-6) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique stereochemistry and functional group arrangement. This molecule features a tert-butoxy group at the 5-position and a hydroxyl group at the 3-position of the piperidine ring, making it a versatile intermediate for drug discovery and fine chemical synthesis. Its stereospecific configuration (3R,5S) is particularly valuable for designing enantioselective catalysts or bioactive molecules with targeted properties.

In recent years, the demand for chiral building blocks like (3R,5S)-5-(tert-butoxy)piperidin-3-ol has surged, driven by the pharmaceutical industry's focus on precision medicine and reduced side effects. Researchers frequently search for "piperidine derivatives in drug design" or "chiral auxiliaries for asymmetric synthesis," reflecting the compound's relevance in modern organic chemistry. The tert-butoxy group enhances solubility and stability, while the hydroxyl group offers a handle for further functionalization, making it a sought-after scaffold for API intermediates.

From a synthetic perspective, 2567489-39-6 exemplifies the growing trend toward green chemistry and atom-efficient processes. Laboratories are increasingly optimizing routes to this compound using enzymatic resolution or transition-metal catalysis to minimize waste—a topic frequently queried in academic and industrial forums. Its applications extend to peptide mimetics and kinase inhibitor development, aligning with current interests in oncology and neurodegenerative disease research.

Analytical characterization of (3R,5S)-5-(tert-butoxy)piperidin-3-ol typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and X-ray crystallography to confirm its stereochemical purity—a critical quality parameter for regulatory submissions. The compound's physicochemical properties (e.g., logP, hydrogen bonding capacity) are frequently modeled in computational chemistry studies to predict bioavailability, addressing common search queries like "ADME prediction for piperidine analogs."

Market analyses indicate rising procurement of 2567489-39-6 by CDMOs specializing in small-molecule therapeutics. Its compatibility with continuous flow chemistry setups—another trending topic—enhances scalability while reducing production costs. Furthermore, the compound's role in developing proteolysis-targeting chimeras (PROTACs) positions it at the forefront of targeted protein degradation research, a rapidly expanding field with high Google Scholar citation rates.

Regulatory and safety profiles of (3R,5S)-5-(tert-butoxy)piperidin-3-ol adhere to standard organic compound handling protocols, with particular attention to its stereochemical integrity during storage. Stability studies under varying pH and temperature conditions are often documented to address industry concerns about degradation pathways—a subject of numerous patent applications and supplier technical bulletins.

In conclusion, CAS No. 2567489-39-6 represents a strategic asset for researchers exploring three-dimensional molecular diversity. Its intersection with hot topics like fragment-based drug discovery and AI-driven retrosynthesis ensures sustained interest, while its well-documented synthetic accessibility meets the needs of both academia and industrial R&D teams worldwide.